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Compound of Interest

4-Hydroxy-2-methylphenylboronic
Compound Name: d
aci

Cat. No.: B031394

Introduction

4-Hydroxy-2-methylphenylboronic acid, also known as 4-hydroxy-2-methylbenzeneboronic
acid or 5-hydroxytoluene-2-boronic acid, is an organic boron compound with the chemical
formula C7TH9BO3. It presents as a white to off-white crystalline solid[1]. This versatile
compound is a valuable intermediate in organic synthesis, particularly in medicinal chemistry
and materials science[2].

Key Applications

e Suzuki-Miyaura Cross-Coupling: As a boronic acid derivative, it is an essential reagent in
Suzuki-Miyaura cross-coupling reactions. This functionality allows for the formation of
carbon-carbon bonds, enabling the selective functionalization of aromatic compounds[2].

e Drug Development: The compound plays a significant role in the synthesis of
pharmaceuticals, especially in the development of anti-cancer agents. Its boronic acid moiety
can form stable complexes with biomolecules, which can enhance drug efficacy[2].

e Bioconjugation: It is employed in bioconjugation processes for attaching to proteins or
antibodies, which is crucial for creating targeted therapies and diagnostic tools[?2].

» Sensor Development: 4-Hydroxy-2-methylphenylboronic acid is utilized in creating
chemical sensors, for instance, those designed to detect glucose levels, making it valuable in
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the medical field for managing diabetes|[2].

Physicochemical Properties

Property Value

Molecular Formula C7H9BO3[3]

Molecular Weight 151.96 g/mol [3]

Appearance White to Almost white powder/crystal[1]
Melting Point 100-104°C

Keep in a dark place, sealed in dry, room
Storage -
temperature conditions

Experimental Protocol: Synthesis from Boronate
Ester Precursor

This protocol details the synthesis of 4-Hydroxy-2-methylphenylboronic acid via the
oxidative cleavage of its pinacol boronate ester precursor, 3-methyl-4-(4,4,5,5-tetramethyl-
1,3,2-dioxaborolan-2-yl)phenol[3].

Materials and Reagents
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Amount )
Reagent M.W. ( g/mol ) Amount (mg) Equivalents
(mmol)
3-methyl-4-
234.12 870.4 3.72 1.0
(...)phenol
Sodium
periodate 213.89 2390 11.15 3.0
(Nalo4)
Ammonium
acetate 77.08 859.8 11.15 3.0
(NH40Ac)
Acetone - 24 mL - -
Water - 12 mL - -

Ethyl Acetate -

Hexanes -

Anhydrous
Magnesium -
Sulfate

Sodium Chloride

Equipment

¢ Round-bottom flask

e Magnetic stirrer and stir bar

 Filtration apparatus (e.g., Blichner funnel)

 Rotary evaporator

e Separatory funnel

 Silica gel for column chromatography
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Procedure

¢ Reaction Setup: In a round-bottom flask, dissolve 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-
dioxaborolan-2-yl)phenol (870.4 mg, 3.72 mmol) and ammonium acetate (859.8 mg, 11.15
mmol) in a solvent mixture of acetone and water (2:1 ratio, 36 mL total)[3].

o Reagent Addition: Add sodium periodate (2.39 g, 11.15 mmol) to the solution at room
temperature[3].

e Reaction: Stir the reaction mixture vigorously at room temperature for 68 hours[3].
o Workup:

o After 68 hours, filter the mixture to remove any solids and concentrate the filtrate using a
rotary evaporator[3].

o Add sodium chloride to the concentrated filtrate and perform an extraction with ethyl
acetate[3].

o Collect the organic layer and dry it over anhydrous magnesium sulfate[3].

o Filter off the drying agent and concentrate the organic layer under reduced pressure to
obtain the crude product[3].

« Purification: Purify the resulting residue by silica gel column chromatography, using a 1:4
mixture of ethyl acetate and hexanes as the eluent[3].

o Final Product: The purification yields 4-hydroxy-2-methylphenylboronic acid as a solid
(275.7 mg, 49% yield)[3].

Characterization Data

e 1H NMR (400 MHz, d6-DMSO): & 9.28 (s, 1H), 7.70 (d, J = 9 Hz, 1H), 6.56-6.52 (m, 2H),
2.55 (s, 3H)[3].

e ESI-LCMS: m/z 151 (M-H)-[3].

Safety Precautions
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e This compound is irritating to the eyes, respiratory system, and skin.
o Wear suitable protective clothing, gloves, and eye/face protection during handling.
 In case of eye contact, rinse immediately with plenty of water and seek medical advice.

Visualized Workflow

Caption: Synthesis workflow for 4-Hydroxy-2-methylphenylboronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylphenylboronic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031394#synthesis-protocol-for-4-hydroxy-2-
methylphenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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